Cas no 1204298-47-4 (6-(trifluoromethyl)-2,1-benzisoxazole-3-carboxylic acid)
1204298-47-4 structure
Product Name:6-(trifluoromethyl)-2,1-benzisoxazole-3-carboxylic acid
CAS No:1204298-47-4
MF:C9H4F3NO3
MW:231.128172874451
MDL:MFCD16653369
CID:5041606
PubChem ID:45496739
Update Time:2025-07-26
6-(trifluoromethyl)-2,1-benzisoxazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 6-(trifluoromethyl)-2,1-benzisoxazole-3-carboxylic acid
- 6-(trifluoromethyl)-2,1-benzoxazole-3-carboxylic acid
-
- MDL： MFCD16653369
- Inchi： 1S/C9H4F3NO3/c10-9(11,12)4-1-2-5-6(3-4)13-16-7(5)8(14)15/h1-3H,(H,14,15)
- InChI Key： WILVLFLFYQJSBL-UHFFFAOYSA-N
- SMILES： FC(C1C=CC2=C(C(=O)O)ON=C2C=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 294
- XLogP3: 2.5
- Topological Polar Surface Area: 63.3
6-(trifluoromethyl)-2,1-benzisoxazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T274881-100mg |
6-(trifluoromethyl)-2,1-benzisoxazole-3-carboxylic acid |
1204298-47-4 | 100mg |
$ 115.00 | 2022-06-02 | ||
| TRC | T274881-500mg |
6-(trifluoromethyl)-2,1-benzisoxazole-3-carboxylic acid |
1204298-47-4 | 500mg |
$ 410.00 | 2022-06-02 | ||
| TRC | T274881-1g |
6-(trifluoromethyl)-2,1-benzisoxazole-3-carboxylic acid |
1204298-47-4 | 1g |
$ 615.00 | 2022-06-02 | ||
| Enamine | EN300-237144-0.05g |
6-(trifluoromethyl)-2,1-benzoxazole-3-carboxylic acid |
1204298-47-4 | 95% | 0.05g |
$205.0 | 2024-06-19 | |
| Enamine | EN300-237144-0.1g |
6-(trifluoromethyl)-2,1-benzoxazole-3-carboxylic acid |
1204298-47-4 | 95% | 0.1g |
$306.0 | 2024-06-19 | |
| Enamine | EN300-237144-0.25g |
6-(trifluoromethyl)-2,1-benzoxazole-3-carboxylic acid |
1204298-47-4 | 95% | 0.25g |
$438.0 | 2024-06-19 | |
| Enamine | EN300-237144-0.5g |
6-(trifluoromethyl)-2,1-benzoxazole-3-carboxylic acid |
1204298-47-4 | 95% | 0.5g |
$691.0 | 2024-06-19 | |
| Enamine | EN300-237144-1.0g |
6-(trifluoromethyl)-2,1-benzoxazole-3-carboxylic acid |
1204298-47-4 | 95% | 1.0g |
$884.0 | 2024-06-19 | |
| Enamine | EN300-237144-2.5g |
6-(trifluoromethyl)-2,1-benzoxazole-3-carboxylic acid |
1204298-47-4 | 95% | 2.5g |
$1735.0 | 2024-06-19 | |
| Enamine | EN300-237144-5.0g |
6-(trifluoromethyl)-2,1-benzoxazole-3-carboxylic acid |
1204298-47-4 | 95% | 5.0g |
$2566.0 | 2024-06-19 |
6-(trifluoromethyl)-2,1-benzisoxazole-3-carboxylic acid Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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